3,3-Dimethoxy-2-oxa-7,10-diaza-3-silatridecane-13-nitrile

• CAS No.: 892859-42-6
• Molecular Formula: C11H25N3O3Si
• Molecular Weight: 275.42 g/mol
• IUPAC Name: 3-[2-(3-trimethoxysilylpropylamino)ethylamino]propanenitrile
• InChI: InChI=1S/C11H25N3O3Si/c1-15-18(16-2,17-3)11-5-8-14-10-9-13-7-4-6-12/h13-14H,4-5,7-11H2,1-3H3
• InChI Key: WTUHWCWFTBVHQV-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCNCCNCCC#N)(OC)OC

Description

3,3-Dimethoxy-2-oxa-7,10-diaza-3-silatridecane-13-nitrile is a complex organic compound with a unique structure that includes silicon, nitrogen, and oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethoxy-2-oxa-7,10-diaza-3-silatridecane-13-nitrile typically involves multiple steps, starting from simpler precursors. One common method involves the reaction of a silane compound with a nitrile group under controlled conditions. The reaction may require catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize yield and purity. The use of advanced purification techniques such as distillation and chromatography is also common to achieve the required specifications.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethoxy-2-oxa-7,10-diaza-3-silatridecane-13-nitrile can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Halogens, alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield silanol derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

3,3-Dimethoxy-2-oxa-7,10-diaza-3-silatridecane-13-nitrile has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a drug candidate.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3-Dimethoxy-2-oxa-7,10-diaza-3-silatridecane-13-nitrile involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways are still under investigation, but they may include enzymes and receptors involved in cellular processes.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3,3-dimethoxy-2-oxa-7,10-diaza-3-silatridecan-13-oate
• 7,10-Bis(hydroxymethyl)-3,3-dimethoxy-2-oxa-7,10-diaza-3-silaundecan-11-ol

Uniqueness

3,3-Dimethoxy-2-oxa-7,10-diaza-3-silatridecane-13-nitrile is unique due to its specific combination of functional groups and its potential applications across various fields. Its structure allows for diverse chemical reactivity and interactions, making it a valuable compound for research and industrial applications.